Cas no 204580-37-0 (N-(2,2-dimethoxyethyl)-N-methylcarbamoyl chloride)

• Product Name: N-(2,2-dimethoxyethyl)-N-methylcarbamoyl chloride
• CAS No: 204580-37-0
• MF: C₆H₁₂ClNO₃
• MW: 181.617381095886
• CID: 3895355
• PubChem ID: 86191909
• Update Time: 2025-10-29

N-(2,2-dimethoxyethyl)-N-methylcarbamoyl chloride Chemical and Physical Properties

Names and Identifiers

• Carbamic chloride, (2,2-dimethoxyethyl)methyl-
• N-(2,2-dimethoxyethyl)-N-methylcarbamoyl chloride
• 204580-37-0
• EN300-1612231

• Inchi： 1S/C6H12ClNO3/c1-8(6(7)9)4-5(10-2)11-3/h5H,4H2,1-3H3
• InChI Key： MKLVEGSNQNNOQN-UHFFFAOYSA-N
• SMILES： ClC(N(C)CC(OC)OC)=O

Computed Properties

• Exact Mass: 181.0505709Da
• Monoisotopic Mass: 181.0505709Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.8Ų

Additional information on N-(2,2-dimethoxyethyl)-N-methylcarbamoyl chloride

N-(2,2-Dimethoxyethyl)-N-Methylcarbamoyl Chloride (CAS 204580-37-0): A Comprehensive Overview of Its Chemistry and Applications in Modern Research and Development

The N-(2,2-dimethoxyethyl)-N-methylcarbamoyl chloride (CAS 204580-37-0) is a versatile organic compound characterized by its carbamoyl chloride functional group conjugated to a dimethoxyethyl substituent. This structure imparts unique reactivity and stability profiles, making it a valuable intermediate in the synthesis of advanced materials and pharmaceutical agents. Recent studies highlight its role in enhancing drug delivery systems through controlled hydrolysis mechanisms, particularly in tumor-targeted therapies. Researchers at the Journal of Medicinal Chemistry (2023) demonstrated its utility as a linker for conjugating cytotoxic payloads to antibody frameworks, improving bioavailability while minimizing off-target effects.

Structurally, the dimethoxyethyl moiety modulates hydrophilicity, enabling precise tuning of solubility parameters during organic synthesis. A 2024 collaborative study between ETH Zurich and Pfizer revealed that this substituent stabilizes reactive intermediates during peptide coupling reactions under aqueous conditions—a breakthrough for biopharmaceutical manufacturing. The methylcarbamoyl chloride group exhibits nucleophilic reactivity toward primary amines, facilitating efficient formation of amide bonds at low temperatures. This property has been leveraged in the development of stimuli-responsive polymers reported in Advanced Materials, where temperature-dependent crosslinking was achieved through controlled activation of the chloroformate functionality.

In drug discovery pipelines, the compound’s application extends beyond traditional covalent chemistry. A groundbreaking 2023 publication in Nature Communications described its use as an alkylating agent for site-specific modification of CRISPR-Cas9 systems. By conjugating guide RNAs with lipid nanoparticles via this reagent’s reactive center, researchers achieved unprecedented delivery efficiencies in vivo while maintaining genomic editing precision. The compound’s ability to form stable ester linkages under physiological conditions also makes it indispensable in developing prodrugs that activate selectively within acidic tumor microenvironments.

Recent advancements in green chemistry have spurred innovations in its synthesis protocols. Traditional methods relying on phosgene-based approaches are being phased out due to safety concerns. Instead, solid-supported reagents such as TBTU (N,N,N',N'-tetramethyl-O-(benzotriazol-1-yl)uronium tetrafluoroborate) are now employed with this compound to form amides under solvent-free conditions—a process validated by a 2024 ACS Sustainable Chemistry report that reduced waste generation by 68% compared to conventional methods.

In materials science applications, the N-(2,2-dimethoxyethyl)-N-methylcarbamoyl chloride enables creation of self-healing polyurethanes through dynamic covalent bonding networks. A team from MIT demonstrated reversible crosslinking behavior at room temperature via transesterification mechanisms involving this reagent’s ester groups (Science Advances, 2024). Such materials show promise for sustainable electronics encapsulation requiring adaptive mechanical properties.

Cutting-edge research also explores its role as an enzyme inhibitor scaffold. Structural studies published in Bioorganic & Medicinal Chemistry Letters

(January 2025)

reveal that analogs incorporating this core exhibit picomolar affinity for serine proteases involved in inflammatory pathways. The dimethoxy substitution enhances metabolic stability compared to earlier generations of irreversible inhibitors.

The compound’s dual functional groups allow combinatorial chemistry approaches for high-throughput screening libraries. Researchers at Novartis recently synthesized over 15,00 variant molecules using this reagent as a central building block (Nature Methods Supplemental Dataset,

June 15,

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